![molecular formula C24H24N2O3 B2493683 3-(4-Methoxyphenoxy)-1-[2-benzylbenzimidazolyl]propan-2-ol CAS No. 1147233-94-0](/img/structure/B2493683.png)
3-(4-Methoxyphenoxy)-1-[2-benzylbenzimidazolyl]propan-2-ol
Overview
Description
3-(4-Methoxyphenoxy)-1-[2-benzylbenzimidazolyl]propan-2-ol is a compound that belongs to the class of benzimidazole derivatives. This compound has been widely studied for its potential therapeutic properties, particularly in the treatment of cancer and cardiovascular diseases.
Mechanism of Action
The mechanism of action of 3-(4-Methoxyphenoxy)-1-[2-benzylbenzimidazolyl]propan-2-ol is not fully understood. However, it has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and eventually induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-(4-Methoxyphenoxy)-1-[2-benzylbenzimidazolyl]propan-2-ol has been shown to have several biochemical and physiological effects. It has anti-cancer, anti-inflammatory, and anti-oxidant properties. It has also been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(4-Methoxyphenoxy)-1-[2-benzylbenzimidazolyl]propan-2-ol in lab experiments are its potential therapeutic properties, particularly in the treatment of cancer and cardiovascular diseases. However, the limitations are that the mechanism of action is not fully understood, and further research is needed to determine its safety and efficacy.
Future Directions
There are several future directions for the research on 3-(4-Methoxyphenoxy)-1-[2-benzylbenzimidazolyl]propan-2-ol. One direction is to further investigate its potential therapeutic properties, particularly in the treatment of cancer and cardiovascular diseases. Another direction is to study its safety and efficacy in animal models and human clinical trials. Additionally, further research is needed to determine its mechanism of action and to develop more efficient synthesis methods. Finally, the potential of 3-(4-Methoxyphenoxy)-1-[2-benzylbenzimidazolyl]propan-2-ol as a drug delivery system should be explored.
Synthesis Methods
The synthesis of 3-(4-Methoxyphenoxy)-1-[2-benzylbenzimidazolyl]propan-2-ol involves several steps. The first step is the preparation of 2-benzylbenzimidazole, which is achieved by the reaction of o-phenylenediamine with benzyl chloride. The second step involves the reaction of 2-benzylbenzimidazole with 4-methoxyphenol in the presence of potassium carbonate and copper (I) iodide to yield 3-(4-Methoxyphenoxy)-1-[2-benzylbenzimidazolyl]propan-2-ol.
Scientific Research Applications
3-(4-Methoxyphenoxy)-1-[2-benzylbenzimidazolyl]propan-2-ol has been extensively studied for its potential therapeutic properties. It has been shown to have anti-cancer activity by inducing apoptosis in cancer cells. It also has anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of cardiovascular diseases.
properties
IUPAC Name |
1-(2-benzylbenzimidazol-1-yl)-3-(4-methoxyphenoxy)propan-2-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O3/c1-28-20-11-13-21(14-12-20)29-17-19(27)16-26-23-10-6-5-9-22(23)25-24(26)15-18-7-3-2-4-8-18/h2-14,19,27H,15-17H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNUIDDNHGFXYTR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC(CN2C3=CC=CC=C3N=C2CC4=CC=CC=C4)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Methoxyphenoxy)-1-[2-benzylbenzimidazolyl]propan-2-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,5R)-1-(5-Bromopyridin-2-yl)-3-azabicyclo[3.1.0]hexane;dihydrochloride](/img/structure/B2493600.png)
![2-Methyl-1-[(4-methylphenyl)methyl]indole-3-carbaldehyde](/img/structure/B2493603.png)
![5-[1-(2-Ethoxybenzoyl)pyrrolidin-2-yl]-3-(4-fluorophenyl)-1,2,4-oxadiazole](/img/structure/B2493605.png)
![2-((5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)-N-(2-nitrophenyl)acetamide](/img/structure/B2493607.png)
![Methyl 4-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-3-oxobutanoate](/img/structure/B2493609.png)
![N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-methoxyphenethyl)oxalamide](/img/structure/B2493612.png)
![N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)cinnamamide](/img/structure/B2493614.png)
![3-(3,3a,4,5,6,6a-Hexahydro-1H-cyclopenta[c]pyrrol-2-yl)-N-(2,4-dimethoxyphenyl)azetidine-1-carboxamide](/img/structure/B2493617.png)
![1-Azabicyclo[2.2.2]octan-4-ylmethanesulfonyl chloride;hydrochloride](/img/structure/B2493618.png)
![2a,3,4,5-tetrahydrobenz[cd]indol-2(1H)-one](/img/structure/B2493619.png)
